Cas no 726192-01-4 ((1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol)

• Product name: (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol
• CAS No: 726192-01-4
• MF: C₉H₁₂O₃S
• MW: 200.2548
• CID: 5043675

(1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-methanesulfonylphenyl)ethan-1-ol
• (1R)-1-(4-methylsulfonylphenyl)ethanol
• NE55196
• (AlphaR)-alpha-methyl-4-(methylsulfonyl)-benzenemethanol
• (alphaR)-alpha-Methyl-4-(methylsulfonyl)benzenemethanol
• (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol

• Inchi： 1S/C9H12O3S/c1-7(10)8-3-5-9(6-4-8)13(2,11)12/h3-7,10H,1-2H3/t7-/m1/s1
• InChI Key： NYXCSMWVRWOPJP-SSDOTTSWSA-N
• SMILES： S(C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])[C@@]([H])(C([H])([H])[H])O[H])(=O)=O

Computed Properties

• Exact Mass: 200.05071541 g/mol
• Monoisotopic Mass: 200.05071541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.26
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8

Additional information on (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol

Introduction to (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol (CAS No. 726192-01-4)

(1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol, with the CAS number 726192-01-4, is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a chiral center and a methanesulfonyl group attached to a phenyl ring. These properties make it a valuable intermediate and building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol is particularly important in drug development, where enantiomeric purity can significantly influence the efficacy and safety of a drug. The ability to synthesize this compound with high enantiomeric excess (ee) has been a focus of recent research, leading to the development of efficient and scalable synthetic methods. One such method involves the use of asymmetric catalysis, which has proven to be highly effective in achieving the desired enantiomeric purity.

In terms of its applications, (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol has been utilized in the synthesis of several important pharmaceuticals. For instance, it serves as a key intermediate in the production of certain anti-inflammatory drugs and anticancer agents. The methanesulfonyl group in the molecule enhances its reactivity and functional versatility, making it suitable for a wide range of chemical transformations. Recent studies have also explored its potential as a scaffold for developing new therapeutic agents targeting specific biological pathways.

The physical and chemical properties of (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 65°C to 68°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been crucial in characterizing (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol. The NMR spectrum reveals distinct signals corresponding to the aromatic protons, the methylene group adjacent to the chiral center, and the methyl group of the methanesulfonyl moiety. The MS data provide information on the molecular weight and fragmentation patterns, which are essential for confirming the identity and purity of the compound.

In addition to its role as an intermediate in pharmaceutical synthesis, (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol has shown promise in other areas of research. For example, it has been investigated for its potential as a ligand in metal-catalyzed reactions, where its chiral structure can influence stereoselectivity. Furthermore, studies have explored its use as a chiral additive in polymerization reactions to control the stereochemistry of the resulting polymers.

The environmental impact and safety profile of (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure environmental safety. Toxicological studies have shown that it has low toxicity when used under controlled conditions, making it suitable for laboratory use.

Recent advancements in computational chemistry have further enhanced our understanding of (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with other molecules. These computational tools are invaluable for predicting the behavior of this compound in various chemical environments and optimizing its use in synthetic processes.

In conclusion, (1R)-1-(4-Methanesulfonylphenyl)ethan-1-ol (CAS No. 726192-01-4) is a versatile and important compound with significant applications in pharmaceutical research and organic synthesis. Its unique structural features and chiral nature make it an essential building block for developing new therapeutic agents. Ongoing research continues to expand our knowledge of this compound, opening up new possibilities for its use in various scientific disciplines.